Cas no 37110-24-0 (Dimedone Dioxime)

• Product Name: Dimedone Dioxime
• CAS No: 37110-24-0
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• MDL: MFCD00059877
• CID: 921969
• PubChem ID: 87567906
• Update Time: 2025-08-03

Dimedone Dioxime Chemical and Physical Properties

Names and Identifiers

• dimedone dioxime
• Dimedone Dioxime [for Determination of Co]
• 5,5-Dimethyl-1,3-cyclohexanedione Dioxime
• 5,5-Dimethyl-1,3-cyclohexanedione DioximeDimethyldihydroresorcinol DioximeMethone Dioxime
• 5,5-Dimethyl-cyclohexan-1,3-dion-dioxim
• 5,5-dimethyl-cyclohexane-1,3-dione dioxime
• DiMedone DioxiMe?DIMEDONE DIOXIME
• Dimethyldihydroresorcin-dioxim
• DIMETHYLDIHYDRORESORCINOL DIOXIME
• Methone Dioxime
• 5,5-Dimethylcyclohexane-1,3-dione dioxime
• DimedoneDioxime[forDeterminationofCo]
• (1E,3E)-5,5-dimethylcyclohexane-1,3-dione dioxime
• (NE)-N-[(5E)-5-hydroxyimino-3,3-dimethylcyclohexylidene]hydroxylamine
• (NE)-N-[(5E)-5-HYDROXYIMINO-3,3-DIMETHYL-CYCLOHEXYLIDENE]HYDROXYLAMINE
• 1,3-di(hydroxyimino)-5,5-dimethylcyclohexane
• AKOS024374465
• NSC-107388
• (NZ)-N-[(5Z)-5-hydroxyimino-3,3-dimethylcyclohexylidene]hydroxylamine
• T70844
• 37110-24-0
• N-[(1E,5E)-5-(HYDROXYIMINO)-3,3-DIMETHYLCYCLOHEXYLIDENE]HYDROXYLAMINE
• NSC107388
• Dimedone Dioxime

• MDL： MFCD00059877
• Inchi： 1S/C8H14N2O2/c1-8(2)4-6(9-11)3-7(5-8)10-12/h11-12H,3-5H2,1-2H3/b9-6+,10-7+
• InChI Key： INCDZDUOXAORNG-KZZDLZNXSA-N
• SMILES： O/N=C1\C/C(/CC(C)(C)C\1)=N\O

Computed Properties

• Exact Mass: 170.10600
• Monoisotopic Mass: 170.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Experimental Properties

• Density: 1.21
• Melting Point: 173°C(lit.)
• Boiling Point: 329.2°C at 760 mmHg
• Flash Point: 202.5°C
• Refractive Index: 1.551
• PSA: 65.18000
• LogP: 1.85690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes

Additional information on Dimedone Dioxime

Professional Introduction to Dimedone Dioxime (CAS No. 37110-24-0)

Dimedone Dioxime, chemically known by its CAS number 37110-24-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This substance, characterized by its unique molecular structure, has garnered attention for its potential applications in various biochemical processes and therapeutic interventions. The compound's dioxime functional group imparts specific reactivity, making it a valuable tool in both laboratory research and industrial applications.

The molecular formula of Dimedone Dioxime is C₆H₈N₄O₄, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. This arrangement contributes to its distinct chemical properties, including solubility in polar solvents and a certain degree of stability under standard conditions. These attributes make it suitable for use in a wide range of chemical reactions and synthetic pathways.

In recent years, Dimedone Dioxime has been the subject of numerous studies aimed at elucidating its mechanisms of action and exploring its therapeutic potential. One of the most compelling areas of research involves its role as an intermediate in the synthesis of more complex pharmaceutical compounds. The reactivity of its dioxime group allows for facile functionalization, enabling chemists to modify the molecule in ways that enhance its biological activity.

A particularly intriguing aspect of Dimedone Dioxime is its interaction with biological systems. Studies have shown that this compound can exhibit both inhibitory and activating effects on various enzymes and proteins. For instance, researchers have investigated its potential as a modulator of metalloproteinases, which are enzymes involved in processes such as tissue degradation and wound healing. By binding to these enzymes, Dimedone Dioxime may be able to alter their activity, leading to therapeutic benefits.

The pharmacokinetic properties of Dimedone Dioxime are also subjects of ongoing research. Understanding how the compound is absorbed, distributed, metabolized, and excreted by the body is crucial for developing effective drug formulations. Preliminary studies suggest that Dimedone Dioxime has a moderate bioavailability and a relatively short half-life, which could influence dosing regimens and treatment strategies.

Beyond its enzymatic interactions, Dimedone Dioxime has shown promise in other areas of biomedical research. For example, it has been explored as a potential agent in the treatment of oxidative stress-related diseases. The dioxime group can act as a scavenger for reactive oxygen species (ROS), helping to protect cells from damage caused by oxidative damage. This property makes it relevant for conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthetic pathways for producing Dimedone Dioxime have also been optimized in recent years to improve yield and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient synthesis processes, reducing waste and energy consumption. These improvements not only make the production of Dimedone Dioxime more sustainable but also more cost-effective.

In conclusion, is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical properties and biological interactions make it a valuable tool for studying enzyme function, developing new drugs, and addressing oxidative stress-related diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biochemical processes and therapeutic interventions.